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Compound of Interest

Compound Name: 4-Methylenecyclohexylmethanol

Cat. No.: B087033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for 4-
Methylenecyclohexylmethanol. Due to the limited availability of detailed public information on

this specific compound, this document synthesizes available data and outlines general best

practices for handling similar chemical entities. The information herein is intended to support

risk assessment and the implementation of safe laboratory and manufacturing procedures.

Physicochemical Properties
Understanding the fundamental physical and chemical properties of a substance is the first

step in safe handling. While a comprehensive, experimentally verified dataset for 4-
Methylenecyclohexylmethanol is not readily available in the public domain, the following

table summarizes typical parameters that should be determined for a compound of this nature.
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Property Value

Molecular Formula C8H14O

Molecular Weight 126.20 g/mol

Appearance To be determined (likely a liquid)

Boiling Point Data not available

Melting Point Data not available

Solubility Data not available

Vapor Pressure Data not available

Flash Point Data not available

Autoignition Temperature Data not available

Note: The absence of specific data highlights the need for internal analytical characterization

before large-scale use.

Toxicological Profile
A thorough toxicological assessment is critical for ensuring personnel safety. For novel or

sparsely studied compounds like 4-Methylenecyclohexylmethanol, a tiered approach to

toxicity testing is recommended. The following table outlines key toxicological endpoints that

should be evaluated.
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Toxicological Endpoint Data Summary

Acute Toxicity (Oral, Dermal, Inhalation)

No specific LD50 or LC50 data is publicly

available. Assume the compound is harmful until

proven otherwise. Handle with appropriate

personal protective equipment (PPE).

Skin Corrosion/Irritation
Data not available. Similar compounds can be

skin irritants. Avoid direct skin contact.

Serious Eye Damage/Irritation

Data not available. Assume the potential for eye

irritation. Use of safety glasses or goggles is

mandatory.

Respiratory or Skin Sensitization Data not available.

Germ Cell Mutagenicity Data not available.

Carcinogenicity Data not available.

Reproductive Toxicity Data not available.

Specific Target Organ Toxicity (Single and

Repeated Exposure)
Data not available.

Hazard Identification and Control
A systematic approach to hazard identification and control is essential. The following workflow

outlines the key steps in this process.
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Hazard Identification Risk Assessment Control Measures

Literature Review & SDS Analysis

Exposure Scenario EvaluationComputational Modeling (e.g., QSAR)

Initial Analytical Characterization

Likelihood & Severity Determination

Toxicity Data Analysis

Engineering Controls (e.g., Fume Hood)

Administrative Controls (e.g., SOPs)

Personal Protective Equipment (PPE)
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (if available)

Don Appropriate PPE (Gloves, Goggles, Lab Coat)

Prepare Work Area in a Ventilated Fume Hood

Weigh/Measure Required Amount

Perform Experimental Procedure

Monitor for Spills or Exposure

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Regulations

Remove and Properly Store PPE

Click to download full resolution via product page
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To cite this document: BenchChem. [Navigating the Safety Landscape of 4-
Methylenecyclohexylmethanol: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b087033#safety-and-handling-guidelines-
for-4-methylenecyclohexylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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